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Compound of Interest
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Cat. No.: B12652425 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to understanding and troubleshooting the effects of

saliva contamination on the adhesion of Heliosit orthodontic cement. The information is

presented in a question-and-answer format to directly address potential issues encountered

during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the expected shear bond strength of Heliosit to etched enamel under ideal

(uncontaminated) conditions?

According to the manufacturer's technical data, Heliosit Orthodontic has a shear bond strength

of 10 MPa to ceramic and 12 MPa to metal brackets when bonded to properly etched enamel.

[1] Another study reported a mean shear bond strength of 8.7 MPa for Heliosit with metal

brackets under control conditions.[2] It is important to note that bond strength can vary

depending on the specific experimental setup. One study evaluated the shear bond strength of

Heliosit at different time intervals, showing significantly lower bond strength 15 minutes after

bonding (3.20 ± 1.71 MPa) compared to 24 hours (6.60 ± 3.05 MPa).[3]

Q2: How does saliva contamination affect the adhesion of resin-based orthodontic adhesives

like Heliosit?

While direct studies on the effect of saliva contamination on Heliosit are limited, research on

other resin-based orthodontic adhesives consistently shows a significant reduction in shear
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bond strength.[4][5] Saliva contaminates the etched enamel surface with glycoproteins that

interfere with the micromechanical interlocking of the adhesive resin.[4][5] This contamination

can lead to a weaker bond and premature bracket failure.

Q3: What is microleakage and how is it affected by saliva contamination?

Microleakage is the microscopic passage of bacteria, fluids, molecules, or ions between a

dental restoration or cement and the tooth structure. Saliva contamination during the bonding

process can increase microleakage by compromising the marginal seal of the adhesive.[6][7][8]

This can lead to enamel demineralization (white spot lesions) under the orthodontic brackets.

Studies on various orthodontic cements have shown that saliva contamination generally leads

to higher microleakage scores.[6]

Q4: What are the best practices to avoid saliva contamination during bracket bonding with

Heliosit?

Proper isolation of the working field is crucial for preventing saliva contamination. The standard

procedure includes:

Cleaning the enamel surface.[1]

Using cotton rolls or other isolation devices.[1]

Etching the enamel surface with 37% phosphoric acid.[1][9]

Thoroughly rinsing and drying the etched surface before applying Heliosit.[1]

Troubleshooting Guide
Problem: Low Shear Bond Strength Values

If you are experiencing lower than expected shear bond strength with Heliosit, consider the

following potential causes and solutions:
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Potential Cause Troubleshooting Steps

Saliva Contamination

Ensure meticulous isolation of the tooth surface.

If contamination occurs after etching, rinse the

surface thoroughly with water, dry completely,

and re-etch for a short period (e.g., 10 seconds)

before applying the adhesive.

Inadequate Etching

Verify the concentration of your phosphoric acid

(37%) and the etching time (typically 15-30

seconds). Ensure the etchant is fresh and

properly stored.

Insufficient Light Curing

Use a calibrated curing light with an intensity of

at least 1100 mW/cm². Ensure the light guide is

positioned as close as possible to the bracket

and cure for the manufacturer's recommended

time (e.g., 20 seconds).[2]

Premature Loading

Allow sufficient time for the bond to mature.

Studies have shown that the shear bond

strength of Heliosit is significantly higher after 24

hours compared to 15 minutes post-bonding.[3]

Problem: High Microleakage Scores

If your experiments reveal significant microleakage around Heliosit-bonded brackets, refer to

these troubleshooting tips:
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Potential Cause Troubleshooting Steps

Saliva Contamination

As with low bond strength, inadequate isolation

is a primary cause of microleakage. Re-evaluate

your isolation protocol to prevent any moisture

contamination during the bonding procedure.

Improper Adhesive Application

Apply a thin, uniform layer of Heliosit to the

bracket base. Avoid creating voids or excess

material at the margins, which can trap fluids

and bacteria.

Material Placement Delay

Position and cure the bracket promptly after

applying Heliosit to the etched and dried enamel

surface to minimize the window for potential

contamination.

Quantitative Data Summary
The following tables summarize shear bond strength data for Heliosit under normal conditions

and for other orthodontic adhesives under saliva-contaminated conditions to provide a

comparative perspective.

Table 1: Shear Bond Strength of Heliosit (Uncontaminated)
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Study
Shear Bond Strength

(MPa)
Substrate Testing Conditions

Manufacturer's

Data[1]
12 Metal Bracket Etched Enamel

Manufacturer's

Data[1]
10 Ceramic Bracket Etched Enamel

Alqassar et al. (2023)

[2]
8.7 Metal Bracket

Etched Enamel, 24h

water storage

Pithon et al. (2015)[3] 3.20 ± 1.71 Metal Bracket
15 minutes post-

bonding

Pithon et al. (2015)[3] 6.60 ± 3.05 Metal Bracket 24 hours post-bonding

Table 2: Effect of Saliva Contamination on Shear Bond Strength of Various Orthodontic

Adhesives (for comparative purposes)

Adhesive Type Control (MPa)
Saliva Contaminated

(MPa)
Reference

Self-Etching Primer

System
>10 Significantly reduced [4]

Conventional

Adhesive
>10 Significantly reduced [5]

Experimental Protocols
Shear Bond Strength (SBS) Testing Protocol (General Methodology)

Specimen Preparation: Extracted human or bovine teeth are embedded in acrylic resin, and

the buccal surface is flattened and polished.

Etching: The enamel surface is etched with 37% phosphoric acid for 15-30 seconds, rinsed

with water, and thoroughly dried.
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Contamination (for experimental groups): A standardized amount of fresh or artificial saliva is

applied to the etched surface for a specific duration (e.g., 30 seconds). Decontamination

procedures (e.g., rinsing, drying, re-etching) are performed as per the experimental design.

Bonding: An orthodontic bracket is coated with Heliosit and pressed firmly onto the prepared

enamel surface. Excess adhesive is removed from the margins.

Curing: The adhesive is light-cured from all sides according to the manufacturer's

instructions (e.g., 20 seconds per side).

Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours to allow

the bond to mature.

Testing: A universal testing machine is used to apply a shear force to the bracket at a

constant crosshead speed (e.g., 1 mm/min) until debonding occurs. The force at failure is

recorded and divided by the bracket base area to calculate the SBS in megapascals (MPa).

Microleakage Assessment Protocol (General Methodology)

Specimen Preparation and Bonding: Similar to the SBS protocol, brackets are bonded to

prepared tooth surfaces. For contamination groups, saliva is introduced during the bonding

process.

Thermocycling: To simulate the oral environment, the specimens are subjected to a number

of thermal cycles (e.g., 500-1000 cycles) in water baths of varying temperatures (e.g., 5°C

and 55°C).

Sealing: The apex of the tooth root is sealed with a material like sticky wax, and the entire

tooth surface, except for a 1 mm area around the bracket, is coated with nail varnish to

prevent dye penetration from areas other than the adhesive interface.

Dye Immersion: The teeth are immersed in a dye solution (e.g., 0.5% methylene blue or 2%

basic fuchsin) for a specified period (e.g., 24 hours).

Sectioning: The teeth are sectioned longitudinally through the center of the bracket.
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Evaluation: The sections are examined under a stereomicroscope, and the extent of dye

penetration at the enamel-adhesive interface is scored using a standardized scale (e.g., 0 =

no leakage, 1 = leakage up to one-third of the bracket height, etc.).
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Caption: Experimental workflow for Shear Bond Strength (SBS) testing.
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Caption: Experimental workflow for microleakage assessment.
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Caption: Logical pathway of how saliva contamination affects adhesion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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